![molecular formula C17H25NO3 B5234731 ethyl 1-(2-ethoxybenzyl)-2-piperidinecarboxylate](/img/structure/B5234731.png)
ethyl 1-(2-ethoxybenzyl)-2-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(2-ethoxybenzyl)-2-piperidinecarboxylate, also known as EEBP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EEBP is a piperidine derivative that exhibits a wide range of biological activities, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of ethyl 1-(2-ethoxybenzyl)-2-piperidinecarboxylate is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It also activates the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects in various studies. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 1-(2-ethoxybenzyl)-2-piperidinecarboxylate is its broad range of biological activities, which makes it a versatile compound for scientific research. However, the limited availability of this compound and its relatively high cost can be a limitation for some research applications.
Future Directions
There are several potential future directions for research on ethyl 1-(2-ethoxybenzyl)-2-piperidinecarboxylate. One area of interest is the development of this compound-based drugs for the treatment of cancer and neurodegenerative diseases. Another potential direction is the study of this compound's effects on the gut microbiome, which has been shown to play a key role in various aspects of health and disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of medicine.
Synthesis Methods
The synthesis of ethyl 1-(2-ethoxybenzyl)-2-piperidinecarboxylate involves a multi-step process that begins with the reaction of 2-ethoxybenzyl chloride with piperidine. The resulting product is then treated with ethyl chloroformate to form this compound. This synthesis method has been optimized to yield high purity this compound with good yields.
Scientific Research Applications
Ethyl 1-(2-ethoxybenzyl)-2-piperidinecarboxylate has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a promising candidate for the development of drugs to treat cancer, neurodegenerative diseases, and inflammation-related disorders.
properties
IUPAC Name |
ethyl 1-[(2-ethoxyphenyl)methyl]piperidine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO3/c1-3-20-16-11-6-5-9-14(16)13-18-12-8-7-10-15(18)17(19)21-4-2/h5-6,9,11,15H,3-4,7-8,10,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEUGPIVDRXMFGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CN2CCCCC2C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.